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Compound of Interest

Compound Name: 9-Phenylcarbazole-d13

Cat. No.: B15558545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 9-
Phenylcarbazole-d13. Intended for researchers, scientists, and professionals in drug

development, this document compiles available data, outlines relevant experimental protocols

for property determination, and illustrates a key application workflow.

Core Physical Properties
Quantitative data for 9-Phenylcarbazole-d13 is limited due to its specific nature as a

deuterated internal standard. However, its physical properties are expected to be nearly

identical to its non-deuterated counterpart, 9-Phenylcarbazole. The following table summarizes

the available and inferred data.
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Property Value Source/Comment

Chemical Name 9-Phenylcarbazole-d13 ---

Synonyms N-Phenylcarbazole-d13 ---

Molecular Formula C₁₈D₁₃N [1]

Molecular Weight 256.38 g/mol [1]

CAS Number 2847910-31-8 [1]

Appearance
White to almost white

crystalline powder

Inferred from 9-

Phenylcarbazole[2]

Melting Point 95-97 °C (for non-deuterated)

[3][4][5][6] Physical properties

are very similar between

isotopologues.

Boiling Point
415.3 ± 18.0 °C at 760 mmHg

(for non-deuterated)
[4]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and likely soluble in

other organic solvents like

ethanol and

dimethylformamide (DMF).[7]

---

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 9-
Phenylcarbazole-d13 are not readily available in the literature. However, standard

methodologies for organic compounds can be applied.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline compound, this transition occurs over a narrow temperature

range.

Methodology:
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Sample Preparation: A small amount of finely powdered 9-Phenylcarbazole-d13 is packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

which typically consists of a heated block or an oil bath.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting) are recorded. This range is reported as the melting point.[8][9][10]

Boiling Point Determination (Siwoloboff Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed inside the fusion tube with the open end

submerged in the liquid.

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube or an aluminum block, to ensure uniform heating.

Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges

from the capillary tube is the boiling point. At this point, the vapor pressure of the liquid

equals the atmospheric pressure.[11][12][13]

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Sample Preparation: A small, pre-weighed amount of 9-Phenylcarbazole-d13 (e.g., 1-5 mg)

is placed in a small test tube or vial.

Solvent Addition: A known volume of the solvent to be tested (e.g., 0.1 mL of DMSO) is

added to the sample.

Mixing: The mixture is agitated, for instance, by vortexing or sonication, to facilitate

dissolution.

Observation: The sample is visually inspected for the absence of solid particles. If the solid

has completely dissolved, it is considered soluble in that solvent at that concentration. The

process can be repeated with increasing amounts of solute to determine the approximate

solubility limit.[7][14]

Key Application: Internal Standard in Quantitative
Analysis
9-Phenylcarbazole-d13 is primarily utilized as an internal standard in quantitative analytical

methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1][15] The use of a deuterated internal standard

is considered the gold standard in quantitative mass spectrometry as it closely mimics the

behavior of the analyte, compensating for variations during sample preparation and analysis.[3]

Experimental Workflow for LC-MS using a Deuterated
Internal Standard
The following diagram illustrates a typical workflow for the use of 9-Phenylcarbazole-d13 as

an internal standard in an LC-MS experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15558545?utm_src=pdf-body
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.benchchem.com/product/b15558545?utm_src=pdf-body
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://www.medchemexpress.com/9-phenylcarbazole-d13.html
https://www.benchchem.com/pdf/The_Principle_and_Practice_of_Using_Deuterated_Internal_Standards_in_Mass_Spectrometry_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b15558545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(e.g., biological matrix)

Addition of Known Amount
of 9-Phenylcarbazole-d13 (IS)

Extraction
(e.g., SPE, LLE)

Evaporation & Reconstitution

LC Separation

MS/MS Detection
(Analyte & IS)

Data Analysis
(Ratio of Analyte/IS vs. Concentration)

Quantification of Analyte

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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